Cas no 1806946-67-7 (4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine)
4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine
-
- Inchi: 1S/C7H3F2IN2O/c8-7(9)6-5(10)3(1-11)4(13)2-12-6/h2,7,13H
- InChI Key: WTGQEUKTLHXZAJ-UHFFFAOYSA-N
- SMILES: IC1=C(C#N)C(=CN=C1C(F)F)O
Computed Properties
- Exact Mass: 295.926
- Monoisotopic Mass: 295.926
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 56.9
4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029043597-250mg |
4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine |
1806946-67-7 | 97% | 250mg |
$988.80 | 2022-03-31 | |
| Alichem | A029043597-500mg |
4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine |
1806946-67-7 | 97% | 500mg |
$1,662.60 | 2022-03-31 | |
| Alichem | A029043597-1g |
4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine |
1806946-67-7 | 97% | 1g |
$3,099.20 | 2022-03-31 |
4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine
4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine: A Comprehensive Overview
The compound 4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine (CAS No. 1806946-67-7) is a highly specialized pyridine derivative with a complex structure that incorporates multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its significance in contemporary research.
Pyridine derivatives have long been recognized for their versatility in chemical synthesis and their ability to participate in a wide range of reactions. The presence of the cyano group at the 4-position of the pyridine ring introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and stability. Similarly, the difluoromethyl group at the 2-position adds a layer of complexity by introducing fluorine atoms, known for their unique electronic properties and potential bioactivity enhancement.
The hydroxy group at the 5-position further modulates the compound's polarity and hydrogen bonding capabilities, making it a promising candidate for various biological applications. Additionally, the iodine atom at the 3-position contributes to the compound's radioactivity, which can be exploited in diagnostic imaging and targeted therapy. Recent studies have demonstrated that this iodinated pyridine derivative exhibits remarkable selectivity in binding to specific biological targets, making it a valuable tool in drug discovery.
From a synthetic perspective, the preparation of 4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine involves a multi-step process that requires precise control over reaction conditions. Researchers have developed innovative strategies to optimize the synthesis of this compound, including the use of microwave-assisted reactions and catalytic systems. These advancements have not only improved yields but also reduced the environmental footprint of the synthesis process, aligning with current green chemistry principles.
Recent investigations into the bioactivity of this compound have revealed its potential as an anticancer agent. In vitro studies have shown that it selectively inhibits key enzymes involved in tumor progression, suggesting its role as a lead compound for antitumor drug development. Furthermore, its ability to penetrate cellular membranes efficiently has been attributed to the balance between hydrophilic and hydrophobic groups in its structure.
In addition to its pharmacological applications, 4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices. Researchers are exploring how its structure can be tailored to enhance charge transport properties, which could lead to more efficient energy conversion devices.
The integration of computational chemistry techniques has further deepened our understanding of this compound's behavior at the molecular level. Advanced molecular modeling studies have provided insights into its conformational flexibility and interaction patterns with biological targets. These findings are crucial for guiding future experimental designs and optimizing its therapeutic potential.
In conclusion, 4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine stands as a testament to the ingenuity of modern chemical research. Its multifaceted structure lends itself to diverse applications across various scientific domains. As research continues to uncover new facets of this compound's properties and potential uses, it is poised to play an increasingly important role in advancing both medicinal and materials science.
1806946-67-7 (4-Cyano-2-(difluoromethyl)-5-hydroxy-3-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)